3-(4-Thiomethylphenyl)propiophenone
Description
Scientific Research Applications
Pharmacology
3-(4-Thiomethylphenyl)propiophenone: has potential applications in pharmacology, particularly in the synthesis of chalcone derivatives . These derivatives are known for their therapeutic potential, including anti-inflammatory, antiviral, and anticancer properties. The compound’s structure allows for modifications that can lead to the development of new pharmacologically active molecules.
Material Science
In material science, 3-(4-Thiomethylphenyl)propiophenone can be utilized as a precursor for synthesizing various materials . Its molecular structure, which includes a thiomethyl group, makes it suitable for creating polymers with specific characteristics, such as increased durability or conductivity.
Chemical Synthesis
This compound serves as an intermediate in chemical synthesis, aiding in the production of complex organic molecules . Its ketone group is reactive, allowing for various chemical transformations, which is essential in the synthesis of specialty chemicals and pharmaceuticals.
Analytical Chemistry
In analytical chemistry, 3-(4-Thiomethylphenyl)propiophenone could be used as a standard or reference compound in chromatographic analysis . Its unique chemical signature helps in the identification and quantification of substances within a mixture.
Chromatography Research
The compound’s properties may be explored in chromatography research to improve separation techniques . Its molecular characteristics could influence the development of new chromatographic methods, enhancing the resolution and detection of chemical species.
Life Sciences
In life sciences, 3-(4-Thiomethylphenyl)propiophenone might be involved in research related to bioactive compounds . Its structure could be the basis for studying interactions with biological targets, leading to insights into cellular processes and the development of therapeutic agents.
properties
IUPAC Name |
3-(4-methylsulfanylphenyl)-1-phenylpropan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16OS/c1-18-15-10-7-13(8-11-15)9-12-16(17)14-5-3-2-4-6-14/h2-8,10-11H,9,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKCJMVGYWDTQHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CCC(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50644357 |
Source
|
| Record name | 3-[4-(Methylsulfanyl)phenyl]-1-phenylpropan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50644357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Thiomethylphenyl)propiophenone | |
CAS RN |
96550-90-2 |
Source
|
| Record name | 3-[4-(Methylsulfanyl)phenyl]-1-phenylpropan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50644357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 8-[2-(4-methylpiperazinomethyl)phenyl]-8-oxooctanoate](/img/structure/B1360483.png)
